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Compound of Interest

Compound Name: o-Isopropenyltoluene

Cat. No.: B1582527

Introduction: Understanding o-lsopropenyltoluene

o-Isopropenyltoluene (CAS No. 7399-49-7), also known as 2-isopropenyltoluene or o,0-
dimethylstyrene, is an aromatic hydrocarbon of significant interest in organic synthesis,
particularly as an intermediate and monomer in the production of polymers and resins.[1] Its
molecular structure, featuring a toluene backbone with an isopropenyl group at the ortho
position, imparts specific physical and chemical properties that are critical for its application in
research and drug development.[1] This guide provides a comprehensive overview of the core
physical properties of o-isopropenyltoluene, details rigorous experimental protocols for their
validation, and offers insights into the scientific principles underpinning these measurements.

The accurate characterization of a compound's physical properties is a cornerstone of chemical
research. It not only confirms the identity and purity of a substance but also informs its
handling, storage, and application in complex synthetic pathways. For researchers and drug
development professionals, a precise understanding of properties such as boiling point,
density, and refractive index is indispensable for process optimization, reaction monitoring, and
ensuring batch-to-batch consistency.

Core Physicochemical Characteristics

A summary of the fundamental properties of o-isopropenyltoluene is presented below. These
values serve as a baseline for experimental verification.
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Property Value Source(s)
Molecular Formula CioH12 [2]
Molecular Weight 132.2023 g/mol [2][3]

CAS Number 7399-49-7 [2][3]
Appearance Colorless to pale yellow liquid [1]

Odor Aromatic [1]

N Insoluble in water; Soluble in
Solubility , [1]
organic solvents

Section 1: Boiling Point Determination

The boiling point is a critical indicator of a liquid's volatility and purity. For o-
isopropenyltoluene, literature values vary, often due to measurements being taken at different
pressures. The reported boiling point at atmospheric pressure ranges from 168 °C to 175 °C
(441-448 K).[4] A value of 54 °C at a reduced pressure of 11 mm Hg has also been reported.[5]
This significant depression of the boiling point under vacuum is a key consideration for
purification via vacuum distillation, a technique often employed to prevent thermal degradation
of sensitive organic compounds.

Causality in Experimental Choice: The Capillary Method

For determining the boiling point of small-scale research samples, the capillary method (or
Siwoloboff method) is highly advantageous. It is a microscale technique, requiring only a few
drops of the sample, which is ideal when working with valuable or newly synthesized materials.
This method determines the temperature at which the vapor pressure of the liquid equals the
applied atmospheric pressure, providing a sharp and reliable measurement.

Workflow for Boiling Point Determination
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Caption: Workflow for microscale boiling point determination.

Detailed Experimental Protocol
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Preparation: Seal one end of a glass capillary tube (approx. 10 cm long) by heating it in the
flame of a Bunsen burner.

Sample Loading: Place 5-6 drops of o-isopropenyltoluene into a small fusion tube.

Capillary Placement: Drop the sealed capillary tube into the fusion tube with the open end
downwards.

Apparatus Setup: Attach the fusion tube to a thermometer using a rubber band or wire. The
bottom of the fusion tube should be level with the thermometer bulb.

Heating: Suspend the assembly in a Thiele tube filled with a high-boiling point liquid (e.g.,
mineral oil or silicone oil). Ensure the heating liquid level is above the sample.

Observation (Heating Phase): Heat the Thiele tube gently and slowly with a micro-burner. As
the temperature approaches the expected boiling point, a rapid and continuous stream of
bubbles will emerge from the open end of the capillary tube.

Observation (Cooling Phase): Remove the heat source. The stream of bubbles will slow
down and eventually stop. The temperature at which the liquid just begins to re-enter the
capillary tube is the boiling point of the sample. Record this temperature.

Validation: For highest accuracy, allow the apparatus to cool slightly and repeat the
heating/cooling cycle to obtain a consistent reading.

Section 2: Density Measurement

Density is a fundamental physical property defined as mass per unit volume. It is temperature-
dependent and serves as a useful parameter for substance identification and for calculating
mass from a known volume. The reported density for o-isopropenyltoluene is 0.894 g/mL at
25 °C.[5]

Causality in Experimental Choice: Gravimetric Method

A straightforward and reliable method for determining the density of a liquid is the gravimetric
method using a calibrated volumetric flask or pycnometer. For most research labs, using a
standard graduated cylinder or volumetric pipette with an analytical balance provides sufficient
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accuracy. The key to this method's trustworthiness is the precision of the mass and volume
measurements and, critically, the control of temperature, as density varies with thermal
expansion.

Detailed Experimental Protocol

o Tare Mass: Place a clean, dry 10 mL graduated cylinder on an analytical balance and tare its
mass to zero.

e Volume Measurement: Carefully add o-isopropenyltoluene to the graduated cylinder until
the bottom of the meniscus is exactly on the 10 mL mark. Ensure the reading is taken at eye
level to avoid parallax error.

e Gross Mass: Place the graduated cylinder containing the sample back on the analytical
balance and record the mass.

o Temperature Control: Measure and record the temperature of the sample, as density is
temperature-dependent.

o Calculation: Calculate the density using the formula: Density (p) = Mass (m) / Volume (V)

o Replication: For self-validation, repeat the measurement at least three times and calculate
the average density. Ensure the cylinder is cleaned and dried between measurements.

Section 3: Refractive Index Determination

The refractive index (n) of a substance is a dimensionless number that describes how fast light
travels through the material. It is a highly characteristic property that is sensitive to
temperature, the wavelength of light used, and the presence of impurities. The reported
refractive index for o-isopropenyltoluene is 1.515 at 20 °C using the sodium D-line (n2°/D).[5]

Causality in Experimental Choice: Abbe Refractometer

The Abbe refractometer is the standard instrument for measuring the refractive index of liquids
in a research setting. It requires only a small sample volume, offers high precision, and often
includes integrated temperature control, which is crucial for accuracy. The instrument directly
measures the critical angle of refraction between the sample and a prism of known high
refractive index, from which it calculates the sample's refractive index.
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Workflow for Refractive Index Measurement
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Caption: Standard operating procedure for an Abbe refractometer.

Detailed Experimental Protocol

 Calibration: Turn on the refractometer's light source. Clean the surfaces of the main and
auxiliary prisms with a soft tissue moistened with ethanol or acetone and allow them to dry
completely. Calibrate the instrument using a standard of known refractive index (e.g., distilled
water, n2°/D = 1.3330).

o Sample Application: Using a pipette, place 2-3 drops of o-isopropenyltoluene onto the
surface of the main prism.

o Measurement: Close the auxiliary prism gently but firmly. The liquid will spread to form a thin
film.

e Viewing: Look through the eyepiece. Turn the coarse adjustment knob until the field of view
shows a distinct light and dark region.

o Refinement: Turn the fine adjustment knob to eliminate any color fringe at the boundary,
making the dividing line sharp and clear.

o Reading: Adjust the measurement knob to center the sharp boundary line precisely on the
crosshairs in the eyepiece.

o Record Value: Read the refractive index value from the instrument's scale. Record the
temperature from the integrated thermometer.

Section 4: Spectroscopic & Safety Profile
Spectroscopic Identification

While not strictly physical properties, spectroscopic data are essential for the unambiguous
identification and characterization of o-isopropenyltoluene.

e 1H NMR (Proton Nuclear Magnetic Resonance): The spectrum is expected to show signals
corresponding to the aromatic protons (in the ~7.0-7.5 ppm region), two singlets for the
vinylic protons of the isopropenyl group (~5.0-5.5 ppm), a singlet for the isopropenyl methyl
group (~2.1 ppm), and a singlet for the ortho-methyl group (~2.3 ppm).
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IR (Infrared) Spectroscopy: Key absorption bands will confirm the presence of functional
groups. Expect C-H stretching from the aromatic ring and alkene C=C-H bonds just above
3000 cm~1.[6] Aromatic C=C stretching vibrations will appear in the 1600-1400 cm~1 region,
and the alkene C=C stretch should be visible around 1630-1680 cm~1.[6]

Mass Spectrometry (MS): The electron ionization (El) mass spectrum should show a
molecular ion peak (M*) at m/z = 132, corresponding to the molecular weight.[6] A prominent
peak at m/z = 117, resulting from the loss of a methyl group ([M-15]*), is also characteristic.

Safety and Handling

As a flammable and irritant compound, proper handling of o-isopropenyltoluene is paramount

for laboratory safety.

Hazards: Flammable liquid and vapor. Causes skin irritation and serious eye irritation.[6]

Handling: Use only in a well-ventilated area, preferably within a chemical fume hood. Keep
away from heat, sparks, open flames, and hot surfaces.[1] Ground/bond container and
receiving equipment to prevent static discharge. Use non-sparking tools.

Personal Protective Equipment (PPE): Wear protective gloves (e.g., nitrile), safety glasses
with side shields or goggles, and a flame-retardant lab coat.

Storage: Store in a cool, well-ventilated place in a tightly closed container. Some commercial
preparations are stabilized with BHT to prevent polymerization.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1582527?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/7399-49-7/
https://webbook.nist.gov/cgi/cbook.cgi?ID=C7399497&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C7399497&Mask=2000
https://webbook.nist.gov/cgi/cbook.cgi?Source=1948MUR%2FGAL3867&Units=CAL&Mask=387F
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0161716.htm
https://pubchem.ncbi.nlm.nih.gov/compound/81886
https://www.benchchem.com/product/b1582527#physical-properties-of-o-isopropenyltoluene
https://www.benchchem.com/product/b1582527#physical-properties-of-o-isopropenyltoluene
https://www.benchchem.com/product/b1582527#physical-properties-of-o-isopropenyltoluene
https://www.benchchem.com/product/b1582527#physical-properties-of-o-isopropenyltoluene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1582527?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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